Cas no 1805246-27-8 (5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805246-27-8
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4812289
• Update Time: 2025-06-08

5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-1-3-2-16-5(8(17)18)6(4(3)7(11)12)19-9(13,14)15/h2,7H,1H2,(H,17,18)
• InChI Key： QGUKRZOGKDKQGH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=O)O)C(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 1805246-27-8)

5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1805246-27-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloromethyl, difluoromethyl, and trifluoromethoxy substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel drugs and agrochemicals.

The chloromethyl group in the molecule is particularly noteworthy due to its ability to participate in nucleophilic addition reactions, which can be exploited in synthetic chemistry to construct more complex molecular architectures. This reactivity makes the compound a versatile intermediate in the synthesis of various heterocyclic compounds. Additionally, the presence of both difluoromethyl and trifluoromethoxy groups introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with a wide range of biological receptors and enzymes. The structural motifs present in 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid have been explored in several drug discovery programs aimed at developing treatments for various diseases, including cancer, inflammation, and infectious disorders. The compound's potential as a building block for drug candidates has been highlighted in several academic publications and patents.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The combination of functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the properties of derived compounds. For instance, the chloromethyl group can be readily transformed into other functional moieties such as alcohols, amines, or thiols through standard organic transformations. This flexibility is particularly valuable in medicinal chemistry, where rapid access to structurally diverse libraries is often required for hit identification and optimization.

The influence of fluorine atoms on the biological activity of pharmaceutical compounds is well-documented. Both difluoromethyl and trifluoromethoxy groups are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These effects have been leveraged in the development of several FDA-approved drugs, where fluorinated analogs exhibit improved efficacy compared to their non-fluorinated counterparts. The presence of these substituents in 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid suggests that it may possess similar advantages when incorporated into drug-like molecules.

The synthesis of this compound involves multi-step organic reactions that showcase the capabilities of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and protective group strategies have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the versatility of current chemical tools but also demonstrate the importance of well-designed synthetic routes in enabling access to complex target molecules.

In terms of applications, 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid has found utility beyond pharmaceuticals. Its unique structural features make it a promising candidate for agrochemical applications, where pyridine derivatives are commonly used as active ingredients in pesticides and herbicides. The compound's ability to interact with biological targets at low concentrations could translate into effective formulations that enhance crop protection while minimizing environmental impact.

The ongoing research into this compound underscores its significance as a versatile intermediate in synthetic chemistry. As new methodologies emerge and our understanding of biological systems advances, the potential applications for 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid are likely to expand further. Collaborative efforts between chemists and biologists will continue to drive innovation in this area, leading to novel therapeutics and materials with far-reaching implications.